{1,7-Dioxaspiro[4.5]decan-2-yl}methanamine

• IUPAC Name: 1,9-dioxaspiro[4.5]decan-2-ylmethanamine
• InChI: InChI=1S/C9H17NO2/c10-6-8-2-4-9(12-8)3-1-5-11-7-9/h8H,1-7,10H2
• InChI Key: GELBTJSBMKXIDF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(O2)CN)COC1
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol

Description

“{1,7-Dioxaspiro[4.5]decan-2-yl}methanamine” is a chemical compound with the CAS Number: 1870529-68-2. It has a molecular weight of 171.24. The IUPAC name for this compound is (1,7-dioxaspiro[4.5]decan-2-yl)methanamine.

Molecular Structure Analysis

The InChI code for “{1,7-Dioxaspiro[4.5]decan-2-yl}methanamine” is 1S/C9H17NO2/c10-6-8-2-4-9(12-8)3-1-5-11-7-9/h8H,1-7,10H2. This code provides a specific representation of the molecular structure.

Physical And Chemical Properties Analysis

“{1,7-Dioxaspiro[4.5]decan-2-yl}methanamine” is a liquid at room temperature.

Scientific Research Applications

Spiroacetals in Insects

• Spiroacetals, including structures similar to {1,7-Dioxaspiro[4.5]decan-2-yl}methanamine, are found in insect secretions and have roles in insect behavior and ecology. Some serve as pheromones, while others act as repellents. This suggests potential applications in pest control and ecological studies (Francke & Kitching, 2001).

Stereochemistry and Elimination Reactions

• Research on α-Bromo spiroketals, closely related to {1,7-Dioxaspiro[4.5]decan-2-yl}methanamine, provides insights into their stereochemical properties and elimination reactions. This information is valuable in the synthesis of complex organic molecules, including pharmaceutical intermediates (Lawson et al., 1993).

Crystal Structures and Spectral Studies

• Research on oxaspirocyclic compounds, similar to {1,7-Dioxaspiro[4.5]decan-2-yl}methanamine, focuses on understanding their crystal structures and spectral properties. This is crucial for the development of new materials with specific optical properties (Zeng & Wang, 2018).

Phase Equilibria in Protected Glycerol Systems

• Studies on 1,4-dioxaspiro[4.5]decane-2-methanol, a compound related to {1,7-Dioxaspiro[4.5]decan-2-yl}methanamine, explore its solubility in various solvents. This research aids in designing alternative reactions and processes involving these compounds (Melo et al., 2012).

Biolubricant Potential

• Novel compounds derived from methyl 9,10-dihydroxyoctadecanoate, which bear structural resemblance to {1,7-Dioxaspiro[4.5]decan-2-yl}methanamine, have potential as biolubricants. Their physicochemical properties suggest their suitability for development in this application (Kurniawan et al., 2017).

Mechanism of Action

The mechanism of action for “{1,7-Dioxaspiro[4.5]decan-2-yl}methanamine” is not available in the current resources.

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.